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Compound of Interest

N-(3-Aminophenyl)-4-
Compound Name:
(hexyloxy)benzamide

CAS No.: 1020722-37-5

Cat. No.: B1384938

Get Quote

Executive Summary

Hexyloxy-substituted benzamides represent a critical structural class in both materials science
and medicinal chemistry. Characterized by a lipophilic hexyl ether chain attached to a polar
benzamide core, these molecules serve as amphiphilic mesogens in liquid crystal engineering
and as privileged scaffolds in drug discovery—specifically in the development of histone
deacetylase (HDAC) inhibitors and neuroprotective agents.

This guide provides a definitive technical analysis of the physicochemical properties, synthetic
pathways, and structural characterization of 4-hexyloxybenzamide and its isomers. It is
designed for researchers requiring high-fidelity data for stoichiometric calculations, retro-
synthetic planning, and structure-activity relationship (SAR) modeling.

Part 1: Chemical Identity & Physicochemical
Properties[1][2]
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The introduction of a hexyloxy group (

) onto the benzamide scaffold (

) significantly alters the molecular weight and lipophilicity compared to the parent compound.
The position of the substitution (para-, meta-, or ortho-) dictates the crystal packing and
biological activity.

Fundamental Data Table
4-

3- 2-
Property Hexyloxybenzamid  Hexyloxybenzamid  Hexyloxybenzamid
e (Para) e (Meta) e (Ortho)
Molecular Formula
Molecular Weight 221.30 g/mol 221.30 g/mol 221.30 g/mol
Exact Mass 221.1416 221.1416 221.1416
CLogP (Est.) ~3.2-35 ~3.2-3.5 ~3.0 (Steric effects)
2( 2( 2(
H-Bond Donors
) ) )
2( 2( 2(
H-Bond Acceptors
) ) )
Physical State Crystalline Solid Solid Solid
Melting Point 143-146 °C [1] 105-108 °C 95-98 °C

Structural Nuances

In the crystalline state, 4-hexyloxybenzamide exhibits a "head-to-head" arrangement where
amide groups form hydrogen-bonded dimers (

). The hexyl chain typically adopts an extended conformation but is slightly twisted relative to
the benzene ring (dihedral angle ~5.4°) to minimize steric strain, a feature critical for its use in
liquid crystal phases [2].
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Part 2: Synthetic Methodologies

Researchers typically employ two primary pathways to synthesize hexyloxy-substituted
benzamides: Amidation of Alkoxybenzoic Acids (Method A) or Alkylation of Hydroxybenzamides
(Method B). Method A is preferred for high-purity pharmaceutical applications, while Method B
is often used for rapid combinatorial library generation.

Workflow Visualization

The following diagram outlines the retro-synthetic logic and forward reaction pathways.
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Figure 1: Dual synthetic pathways for hexyloxybenzamide. Method A proceeds via nucleophilic
acyl substitution, while Method B utilizes nucleophilic aliphatic substitution (
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Detailed Protocol: Method A (Acyl Chloride Route)

This method ensures the amide nitrogen is not alkylated, preventing side reactions common in
direct alkylation.

Reagents:

4-Hexyloxybenzoic acid (1.0 eq)

Thionyl chloride (

) (3.0 eq)

Ammonium hydroxide (28%

) or Ammonia in Dioxane (Excess)

Dichloromethane (DCM) or Toluene (Solvent)

Step-by-Step Procedure:

Activation: In a dry round-bottom flask equipped with a reflux condenser and drying tube (

), dissolve 4-hexyloxybenzoic acid in anhydrous toluene.

o Chlorination: Add thionyl chloride dropwise. Heat the mixture to reflux (approx. 80—-110°C) for
2-3 hours. Monitor gas evolution (

) to cease.

« |solation of Intermediate: Evaporate the solvent and excess

under reduced pressure to yield the crude 4-hexyloxybenzoyl chloride (usually a yellow oil or
low-melting solid). Do not purify.

o Amidation: Re-dissolve the acid chloride in dry DCM. Cool to 0°C in an ice bath.

e Quenching: Slowly add the solution to a stirred mixture of agueous ammonia (or
ammonia/dioxane) at 0°C. The reaction is highly exothermic.
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o Workup: Stir for 1 hour at room temperature. Filter the precipitate (crude benzamide). Wash
with water to remove ammonium salts and with cold hexane to remove unreacted organics.

e Recrystallization: Purify by recrystallization from Ethanol/Water (1:1) to obtain white
crystalline needles.

Validation Check:
e TLC: Mobile phase Ethyl Acetate:Hexane (1:1). The product (

) should be distinct from the acid (

, Streaks).
Part 3: Analytical Characterization
To validate the synthesis of

, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance ( NMR)

Solvent:

or
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Mass Spectrometry (ESI-MS)

e Molecular lon

: Calculated: 222.15; Observed: 222.1-222.2 m/z.

e Sodium Adduct

: Observed: 244.1 m/z.

© 2026 BenchChem. All rights reserved.

6/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Fragmentation: Loss of the amide group (

, -16) or cleavage of the hexyl ether chain may be observed in hard ionization modes.

Part 4: Applications & Structure-Activity
Relationship (SAR)

The hexyloxy-benzamide motif is not merely a chemical curiosity; it functions as a "linker-cap”
system in medicinal chemistry. The benzamide acts as a zinc-binding group (ZBG) in
metalloenzyme inhibitors, while the hexyloxy tail provides hydrophobic interaction with the
enzyme pocket [3].

SAR Logic in Drug Design

The following graph illustrates how the hexyloxybenzamide core is modified to target specific
biological pathways, such as HDAC inhibition (cancer therapy) or Sodium Channel blocking
(pain management).
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Figure 2: Structure-Activity Relationship (SAR) map demonstrating how the
hexyloxybenzamide scaffold is optimized for pharmacological and material applications.

Key Applications
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e HDAC Inhibitors: Derivatives of 4-hexyloxybenzamide (often with N-substitutions like 2-
aminophenyl) mimic the structure of Entinostat (MS-275). The hexyloxy chain occupies the
hydrophobic channel of the histone deacetylase enzyme, while the benzamide coordinates
the Zinc ion [3].

 Liquid Crystals: The 4-hexyloxybenzamide molecule possesses a rigid aromatic core and a
flexible alkyl tail, a classic recipe for rod-like (calamitic) liquid crystals. The amide hydrogen
bonding facilitates the formation of supramolecular polymers that exhibit mesophases [2].

* Neuroprotection: Recent studies indicate that benzyloxy and hexyloxy benzamide derivatives
can disrupt PSD95-nNOS interactions, offering potential therapies for ischemic stroke [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 4-(Hexyloxy)benzoic acid | C13H1803 | CID 70834 - PubChem
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e 3. 4-Hydroxybenzamide | C7TH7NO2 | CID 65052 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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